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Compound of Interest

Compound Name:
2-[2-(Bromomethyl)phenyl]-5-nitro-

1H-indole

CAS No.: 915977-45-6

Cat. No.: B12616272

Get Quote

Focus Molecule: 2-[2-(Bromomethyl)phenyl]-5-nitro-1H-
indole
Executive Summary: The "Hidden" Scaffold
The molecule 2-[2-(Bromomethyl)phenyl]-5-nitro-1H-indole (CAS 915977-45-6) represents a

critical, high-value intermediate in the synthesis of fused polycyclic heteroaromatics, specifically

indolo[2,1-a]isoquinolines. These fused systems are gaining traction in medicinal chemistry for

their potential as NorA efflux pump inhibitors (e.g., in Staphylococcus aureus) and anticancer

agents.

However, direct sourcing of this specific brominated intermediate is often challenging due to its

inherent reactivity (benzylic bromide) and stability issues. Experienced medicinal chemists

rarely search for this unstable intermediate directly; instead, they target its stable 2-(2-

methylphenyl) precursor or synthesize it in situ.

This guide provides a comprehensive workflow for identifying, sourcing, and synthesizing this

target and its analogs, moving beyond simple CAS lookups to actionable synthetic strategy.
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Structural Analysis & Target Identification
The Core Target

Chemical Name: 2-[2-(Bromomethyl)phenyl]-5-nitro-1H-indole

CAS Number:915977-45-6

Molecular Formula: C₁₅H₁₁BrN₂O₂

Molecular Weight: 331.17 g/mol

Key Reactivity:

Bromomethyl Group (-CH₂Br): Highly reactive electrophile. Susceptible to hydrolysis (to

alcohol) or nucleophilic attack. This is the "warhead" for cyclization.

5-Nitro Group (-NO₂): Electron-withdrawing group that modulates the indole's electronics

and serves as a handle for further functionalization (e.g., reduction to amine).

Indole N-H: The nucleophile that typically attacks the bromomethyl group

(intramolecularly) to form the tetracyclic core.

Strategic Analogs & Precursors
To build a robust library, researchers should not limit searches to the exact match. The

following analogs and precursors are critical for establishing a structure-activity relationship

(SAR):
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Compound Class Key Feature Strategic Value
CAS Number
(Example)

Direct Precursor
2-(2-Methylphenyl)-5-

nitro-1H-indole

Stable starting

material for

bromination.

Search by Structure

(See Sect. 4)

N-Methyl Analog

1-Methyl-2-(2-

bromomethylphenyl)-5

-nitroindole

Prevents N-

cyclization; forces C3-

cyclization or

intermolecular

reaction.

832102-10-0 (Generic

analog)

Non-Nitro Analog

2-[2-

(Bromomethyl)phenyl]

-1H-indole

Standard core for

general reactivity

studies.

103964-75-0

(Approx.)

Fused Product
5-Nitroindolo[2,1-

a]isoquinoline

The cyclized end-

product.

Result of

intramolecular

alkylation

Advanced Search Methodologies
The "Instability Paradox" in Database Searching
Commercial databases (SciFinder, Reaxys, eMolecules) often have poor stock availability for

benzylic bromides because they degrade on the shelf.

Expert Insight: Do not rely solely on the CAS 915977-45-6. If the exact match is "Out of

Stock," pivot immediately to the Methyl Precursor.

Substructure Search Strategy
When using Reaxys or SciFinder, use the following Markush logic to find relevant analogs:

Draw the Core: Indole ring + 2-Phenyl ring.

Lock Position 2 (Phenyl): Add a methyl or bromomethyl group at the ortho position of the

phenyl ring.
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Variable Substituent: Allow Position 5 on the indole to be -NO₂, -H, -F, -OMe (to expand

SAR).

Refine by Availability: Filter results by "Commercial Availability" to identify purchasable

building blocks.

Synthesis & Sourcing Workflow
Since the brominated target is often unstable, the most reliable route is to source the stable 2-

(2-methylphenyl) precursor and brominate it immediately before use.

Strategic Synthesis Diagram
The following diagram illustrates the logical flow from commercially available raw materials to

the final fused ring system.

4-Nitrophenylhydrazine
(CAS 100-16-3)

2-(2-Methylphenyl)-5-nitro-1H-indole
(Stable Precursor)

Fischer Indole Synthesis
(Polyphosphoric Acid, 100°C)

2'-Methylacetophenone
(CAS 577-16-2)

2-[2-(Bromomethyl)phenyl]-5-nitro-1H-indole
(CAS 915977-45-6)

(Reactive Intermediate)

Radical Bromination
(NBS, AIBN, CCl4/Benzene, Reflux) Indolo[2,1-a]isoquinoline Core

(Fused Scaffold)

Intramolecular Cyclization
(K2CO3, DMF, Heat)

Click to download full resolution via product page

Figure 1: Synthetic pathway from commodity chemicals to the target fused system.

Detailed Experimental Protocol (Self-Validating)
Step 1: Synthesis of the Methyl Precursor

Reaction: Fischer Indole Synthesis.[1]

Reagents: 4-Nitrophenylhydrazine hydrochloride (1.0 eq), 2'-Methylacetophenone (1.0 eq).

Solvent/Catalyst: Polyphosphoric acid (PPA) or AcOH/H₂SO₄.

Procedure:

Mix hydrazine and ketone in PPA.
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Heat to 100-110°C for 2-3 hours. Monitor by TLC (disappearance of hydrazine).

Pour onto crushed ice. The solid precipitate is the crude indole.

Validation: ¹H NMR should show a singlet for the methyl group (~2.4 ppm) and the

characteristic indole NH (~11 ppm).

Step 2: Radical Bromination (The Critical Step)
Reagents: 2-(2-Methylphenyl)-5-nitro-1H-indole (1.0 eq), N-Bromosuccinimide (NBS, 1.05

eq), AIBN (0.1 eq).

Solvent: CCl₄ or Benzene (anhydrous). Note: Benzotrifluoride is a greener alternative.

Procedure:

Dissolve precursor in solvent under Argon.

Add NBS and AIBN.

Reflux until the starting material is consumed (TLC).

Critical Check: Do not over-react; benzylic bromides can undergo double bromination.

Filter off succinimide byproduct while hot. Evaporate solvent.

Handling: Use immediately or store at -20°C under inert gas.

Safety & Handling of Benzylic Bromides
Hazard Identification:

Lachrymator: 2-[2-(Bromomethyl)phenyl]-5-nitro-1H-indole is a potent lachrymator (tear

gas effect).

Alkylating Agent: Highly reactive toward DNA/proteins. Handle with extreme caution.

Protocol:
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Engineering Controls: All weighing and transfers must occur inside a functioning fume hood.

PPE: Double nitrile gloves, lab coat, and safety goggles.

Decontamination: Quench glassware and spills with a 10% solution of sodium thiosulfate or

dilute ammonia to destroy the alkylating bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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